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Compound of Interest

Compound Name: Perimed

Cat. No.: B050059 Get Quote

Technical Support Center: Perimed PeriFlux
6000
This technical support center provides comprehensive guidance on calibration, quality control,

and troubleshooting for the Perimed PeriFlux 6000 system. It is designed for researchers,

scientists, and drug development professionals to ensure accurate and reliable data acquisition

during their experiments.

Troubleshooting Guides
This section addresses specific issues that may arise during the operation of the PeriFlux 6000.
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Issue Possible Cause Recommended Action

tcpO2 Calibration Failure

1. Dirty or improperly

maintained electrode. 2.

Expired or contaminated

electrolyte solution. 3.

Damaged electrode membrane

or O-rings. 4. Incorrect ambient

oxygen concentration. 5.

Hardware malfunction.

1. Clean the electrode surface

and re-membrane it.[1][2][3] 2.

Replace the electrolyte

solution with a fresh,

unopened bottle. 3. Inspect the

membrane and O-rings for any

damage and replace if

necessary.[1][2][3] 4. Ensure

calibration is performed in

ambient air with normal oxygen

levels. 5. If the issue persists

after following the above steps,

contact Perimed support for

further assistance.[4]

Unstable or Drifting tcpO2

Readings

1. Poor electrode contact with

the skin. 2. Air bubbles trapped

under the electrode. 3. Patient

movement. 4. Insufficient

patient stabilization time. 5.

Changes in patient's

physiological state (e.g.,

temperature, blood pressure).

1. Ensure the fixation ring is

securely attached to clean, dry

skin.[2] 2. Remove the

electrode and re-apply,

ensuring no air bubbles are

present.[2] 3. Advise the

patient to remain still during

the measurement. 4. Allow the

patient to rest in a supine

position for at least 10-15

minutes before starting the

measurement. 5. Monitor and

record the patient's

physiological state and note

any changes.

"Check Probe" or "Probe Not

Found" Error

1. Loose or improper

connection of the probe. 2.

Damaged probe or cable. 3.

Incorrect probe type selected

in the software.

1. Disconnect and reconnect

the probe, ensuring a secure

connection. 2. Inspect the

probe and cable for any visible

damage. Try a different probe

if available. 3. Verify that the
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correct probe type is selected

in the system settings.

Inaccurate Pressure

Measurements

1. Incorrect cuff size or

placement. 2. Leak in the cuff

or tubing. 3. Patient not in a

relaxed, supine position. 4.

Rapid deflation of the cuff.

1. Use the appropriate cuff size

for the limb and ensure it is

placed snugly.[5] 2. Inspect the

cuff and tubing for any leaks.

3. Ensure the patient is resting

comfortably in a supine

position.[5] 4. Allow for a slow

and steady cuff deflation.

No Laser Doppler Signal or

"Low Perfusion" Warning

1. Poor probe contact with the

skin. 2. Patient has very low

peripheral perfusion. 3.

Incorrect probe placement. 4.

Probe is damaged.

1. Ensure the probe is securely

attached to the skin. 2.

Consider warming the

measurement site to improve

perfusion.[6][7] 3. Ensure the

probe is placed over a suitable

area with adequate

microvascular activity. 4. Try

using a different probe to see if

the issue persists.

Frequently Asked Questions (FAQs)
Calibration

Q1: How often should I calibrate the tcpO2 electrodes? A: It is recommended to perform a

calibration before each new patient measurement, if the measurement site is changed, or if

the electrode has been re-membraned.[8]

Q2: What is the purpose of the motility standard for Laser Doppler probes? A: The motility

standard is a colloidal suspension of polystyrene particles that provides a known and

reproducible signal for calibrating the Laser Doppler probes, ensuring accurate and

consistent perfusion measurements.[9]

Q3: How do I verify the pressure calibration? A: You can verify the pressure calibration by

connecting an external manometer to the pressure outlet and comparing the readings on the
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manometer with the values displayed on the PeriFlux 6000 screen at different pressure

points.[10]

Quality Control & Maintenance
Q4: How often should the tcpO2 electrodes be re-membraned? A: It is recommended to re-

membrane the tcpO2 electrodes weekly, or immediately if the electrode has been in contact

with a patient with a known infection.[1][2][3]

Q5: How should I clean the probes and cuffs? A: Laser Doppler probes should be cleaned

with a soft cloth and a mild detergent. Cuffs can be hand-washed with a mild detergent.

Refer to the user manual for a list of approved disinfectants.[10]

Q6: What is the expected lifespan of the probes and electrodes? A: The warranty period for

laser Doppler probes is 12 months, and for the instrument is 24 months. The expected

lifetime of the instruments is 10 years, and for laser Doppler probes is 3 years.[4] It is

recommended to replace measurement sensors once they have reached their expected

lifespan to ensure measurement robustness.[11]

Experimental Procedures
Q7: What are the key considerations for patient preparation before a measurement? A: The

patient should be in a relaxed, supine position in a temperature-controlled room. The

measurement site should be clean, dry, and free of hair. Allow for an acclimatization period of

10-15 minutes before starting the measurement.[2]

Q8: Can I perform tcpO2 and pressure measurements simultaneously? A: Yes, the PeriFlux

6000 allows for parallel testing of tcpO2 and peripheral pressures, which can save time

during examinations.[6]

Experimental Protocols
tcpO2 Electrode Calibration and Measurement
This protocol outlines the steps for calibrating a tcpO2 electrode and performing a

measurement.

Preparation:
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Ensure the PeriFlux 6000 is powered on and has warmed up for at least 30 minutes.

Clean the tcpO2 electrode according to the manufacturer's instructions.

If necessary, perform the re-membraning procedure.

Prepare the patient by ensuring they are in a comfortable, supine position and the

measurement site is clean and dry.

Calibration:

Navigate to the calibration menu on the PeriFlux 6000 touchscreen.

Place the electrode in the calibration chamber, which provides a zero-oxygen

environment.

Initiate the "Zero" calibration. The system will automatically adjust to a zero oxygen

reading.

Remove the electrode from the chamber and expose it to ambient air.

Initiate the "Air" calibration. The system will use the known oxygen concentration in the air

(20.9%) to set the upper calibration point.

A successful calibration will be indicated on the screen.

Measurement:

Apply a fixation ring to the prepared measurement site.

Add a drop of contact fluid to the center of the ring.

Place the calibrated electrode onto the fixation ring, ensuring a good seal and no air

bubbles.

Secure the electrode cable.

Start the measurement on the PeriFlux 6000.
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Allow the reading to stabilize before recording the data.

Laser Doppler Probe Calibration
This protocol describes the calibration procedure for a Laser Doppler probe.

Preparation:

Power on the PeriFlux 6000 and allow it to warm up.

Connect the Laser Doppler probe to the appropriate channel.

Calibration:

Access the Laser Doppler calibration menu.

Place the probe in the motility standard, ensuring the probe tip is immersed in the solution.

Start the calibration. The system will measure the signal from the motility standard and

adjust the probe's settings accordingly.

After the motility standard calibration, the system may prompt for a zero-perfusion check.

Place the probe on a static surface to confirm a zero reading.

A confirmation message will indicate a successful calibration.

Diagrams
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Measurement Issue Detected
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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